N-[2-({2-[2-hydroxy-3-(1-piperidinyl)propoxy]benzyl}amino)ethyl]acetamide

• IUPAC Name: N-[2-[[2-(2-hydroxy-3-piperidin-1-ylpropoxy)phenyl]methylamino]ethyl]acetamide
• InChI: InChI=1S/C19H31N3O3/c1-16(23)21-10-9-20-13-17-7-3-4-8-19(17)25-15-18(24)14-22-11-5-2-6-12-22/h3-4,7-8,18,20,24H,2,5-6,9-15H2,1H3,(H,21,23)
• InChI Key: MQPTZKBAADOSJN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCNCC1=CC=CC=C1OCC(CN2CCCCC2)O
• Molecular Formula: C19H31N3O3
• Molecular Weight: 349.5 g/mol

Description

N-[2-({2-[2-hydroxy-3-(1-piperidinyl)propoxy]benzyl}amino)ethyl]acetamide, also known as ABEA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. ABEA is a member of the family of compounds known as benzylamines and has been shown to have a wide range of biological activities. In

Mechanism of Action

The exact mechanism of action of N-[2-({2-[2-hydroxy-3-(1-piperidinyl)propoxy]benzyl}amino)ethyl]acetamide is not fully understood, but it is believed to involve the modulation of several signaling pathways. This compound has been shown to activate the PI3K/Akt pathway, which is involved in cell survival and growth. It has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of several neurotrophic factors, including BDNF, NGF, and GDNF. This compound has also been shown to increase the levels of antioxidants, such as superoxide dismutase and catalase. Additionally, this compound has been shown to decrease the levels of pro-inflammatory cytokines, such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-({2-[2-hydroxy-3-(1-piperidinyl)propoxy]benzyl}amino)ethyl]acetamide in lab experiments is its well-established synthesis method, which allows for consistent and reproducible results. This compound is also relatively stable and can be stored for long periods of time without degradation. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for the study of N-[2-({2-[2-hydroxy-3-(1-piperidinyl)propoxy]benzyl}amino)ethyl]acetamide. One area of interest is its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use as an anti-tumor agent. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential side effects and safety concerns.

Synthesis Methods

The synthesis of N-[2-({2-[2-hydroxy-3-(1-piperidinyl)propoxy]benzyl}amino)ethyl]acetamide involves several steps, starting with the reaction of 3-chloro-1,2-propanediol with 2-(2-bromoethoxy)benzaldehyde to produce 2-[2-bromoethoxy]benzaldehyde. This compound is then reacted with 2-(2-aminoethyl)phenol to produce 2-[2-(2-aminoethyl)phenoxy]benzaldehyde. The final step involves the reaction of this compound with acetic anhydride to produce this compound.

Scientific Research Applications

N-[2-({2-[2-hydroxy-3-(1-piperidinyl)propoxy]benzyl}amino)ethyl]acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective effects, as well as potential anti-inflammatory and anti-tumor properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.